Cas no 39166-57-9 (Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, acetate, [1S-(1a,2a,3b,5a)]- (9CI))

• Product Name: Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, acetate, [1S-(1a,2a,3b,5a)]- (9CI)
• CAS No: 39166-57-9
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 316472
• PubChem ID: 56842745
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, acetate, [1S-(1a,2a,3b,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, acetate, [1S-(1a,2a,3b,5a)]- (9CI)
• [(1R,5S)-3,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl] acetate
• (1S-(1alpha,2alpha,3beta,5alpha))-3,6,6-Trimethylbicyclo(3.1.1)hept-3-yl acetate
• 2,6,6-trimethylbicyclo[3.1.1]hept-3-yl acetate
• EINECS 254-329-1
• 39166-57-9
• 3,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL ACETATE
• DTXSID20959960

• Inchi： 1S/C12H20O2/c1-8(13)14-12(4)6-9-5-10(7-12)11(9,2)3/h9-10H,5-7H2,1-4H3/t9-,10+,12?
• InChI Key： ZWIYIDCDYQJBNI-DHHPTOIESA-N
• SMILES： O(C(C)=O)C1(C)C[C@H]2C[C@@H](C1)C2(C)C

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1
• Boiling Point: 228°Cat760mmHg
• Flash Point: 91.7°C
• Refractive Index: 1.477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids